Cas no 82380-17-4 (2-Bromo-4-hydroxybenzonitrile)

• Product Name: 2-Bromo-4-hydroxybenzonitrile
• CAS No: 82380-17-4
• MF: C₇H₄BrNO
• MW: 198.016760826111
• MDL: MFCD15527339
• CID: 692858
• PubChem ID: 13042251
• Update Time: 2025-07-31

2-Bromo-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-hydroxybenzonitrile
• 2-Brom-4-hydroxy-benzoesaeure-nitril
• 2-Brom-4-hydroxy-benzonitril
• 2-bromo-4-hydroxy-benzonitrile
• 3-BROMO-4-CYANOPHENOL
• Benzonitrile,2-bromo-4-hydroxy
• 2-Bromo-4-hydroxybenzonitrile (ACI)
• SCHEMBL3484514
• 82380-17-4
• DTXSID60516112
• AKOS022189962
• MB14756
• SY057515
• DB-203063
• CGPTZCZFFUYDCB-UHFFFAOYSA-N
• Benzonitrile, 2-bromo-4-hydroxy-
• MFCD15527339
• BS-25925
• CS-0133307
• AC6875
• EN300-734294

• MDL： MFCD15527339
• Inchi： 1S/C7H4BrNO/c8-7-3-6(10)2-1-5(7)4-9/h1-3,10H
• InChI Key： CGPTZCZFFUYDCB-UHFFFAOYSA-N
• SMILES： N#CC1C(Br)=CC(O)=CC=1

Computed Properties

• Exact Mass: 196.94800
• Monoisotopic Mass: 196.94763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02000
• LogP: 2.02638

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-Bromo-4-hydroxybenzonitrile

2-Bromo-4-hydroxybenzonitrile (CAS No. 82380-17-4): A Versatile Chemical Intermediate with Broad Applications

2-Bromo-4-hydroxybenzonitrile (CAS 82380-17-4) is an important organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This aromatic nitrile derivative, characterized by its bromine and hydroxyl functional groups, serves as a key intermediate in the synthesis of various fine chemicals, agrochemicals, and pharmaceutical agents. Its unique molecular structure makes it a valuable building block for more complex molecules.

The compound's chemical properties include a molecular weight of 198.02 g/mol and a melting point range of 120-125°C. As a halogenated benzonitrile, it exhibits moderate solubility in organic solvents like ethanol, methanol, and dimethylformamide (DMF), while being less soluble in water. These properties make 2-Bromo-4-hydroxybenzonitrile particularly useful in organic synthesis reactions, especially in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in pharmaceutical research.

Recent trends in chemical research have highlighted the growing importance of 2-Bromo-4-hydroxybenzonitrile in the development of novel heterocyclic compounds. Many researchers are investigating its potential as a precursor for biologically active molecules, particularly in the design of kinase inhibitors and antimicrobial agents. The compound's ability to undergo various transformations, including nucleophilic substitutions and cyano group modifications, makes it particularly valuable in medicinal chemistry.

In the agrochemical sector, 2-Bromo-4-hydroxybenzonitrile derivatives have shown promise as intermediates for crop protection agents. The compound's structural features allow for the development of new pesticides and herbicides with improved efficacy and environmental profiles. This aligns with current industry demands for more sustainable agricultural solutions, addressing common search queries like "eco-friendly pesticide intermediates" and "green chemistry in agriculture."

The pharmaceutical applications of 2-Bromo-4-hydroxybenzonitrile are particularly noteworthy. It serves as a crucial intermediate in the synthesis of various drug candidates, especially those targeting inflammatory diseases and certain types of cancer. Recent studies have explored its use in creating small molecule inhibitors that modulate specific biological pathways, responding to the growing interest in personalized medicine and targeted therapies.

From a market perspective, the demand for 2-Bromo-4-hydroxybenzonitrile has been steadily increasing, driven by its versatile applications. Manufacturers are focusing on optimizing synthesis routes to improve yield and purity, addressing common industry challenges such as "high-purity benzonitrile derivatives" and "cost-effective halogenated compound production." The compound's stability and relatively straightforward handling characteristics make it attractive for industrial-scale production.

Quality control is paramount when working with 2-Bromo-4-hydroxybenzonitrile. Standard analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are typically employed to verify its purity and identity. These quality assurance measures ensure the compound meets the stringent requirements of pharmaceutical and agrochemical applications, addressing common concerns about "chemical intermediate purity standards" and "analytical methods for nitrile compounds."

Environmental and safety considerations for 2-Bromo-4-hydroxybenzonitrile are also important topics in current discussions. While the compound itself is not classified as hazardous under standard regulations, proper handling procedures should always be followed. This includes using appropriate personal protective equipment and ensuring adequate ventilation when working with the material, responding to increased industry focus on "safe handling of chemical intermediates" and "laboratory safety protocols."

Looking to the future, research into 2-Bromo-4-hydroxybenzonitrile applications continues to expand. Emerging areas of interest include its potential use in material science, particularly in the development of specialty polymers and liquid crystal materials. The compound's ability to participate in various chemical transformations makes it a candidate for creating novel functional materials with tailored properties.

For researchers and industry professionals seeking high-quality 2-Bromo-4-hydroxybenzonitrile, it's essential to source the material from reputable suppliers who can provide comprehensive technical data and certificates of analysis. The compound's purity, typically specified as ≥98%, is crucial for ensuring consistent results in downstream applications, addressing frequent search terms like "reliable benzonitrile suppliers" and "technical specifications for chemical intermediates."

In conclusion, 2-Bromo-4-hydroxybenzonitrile (CAS 82380-17-4) represents a valuable chemical building block with diverse applications across multiple industries. Its unique combination of functional groups and reactivity profile make it indispensable in modern synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. As research continues to uncover new applications for this versatile compound, its importance in the chemical industry is likely to grow even further.